2,3-Dihydroxybutanedioate;hydron 2,3-Dihydroxybutanedioate;hydron Tartaric Acid is a white crystalline dicarboxylic acid found in many plants, particularly tamarinds and grapes. Tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration. Carbon dioxide extends the stomach and provides a negative contrast medium during double contrast radiography. In high doses, this agent acts as a muscle toxin by inhibiting the production of malic acid, which could cause paralysis and maybe death.
DL-Tartaric acid, also known as (R, R)-tartrate or L-tartarate, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. DL-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Tartaric acid can be converted into fertaric acid.
2,3-dihydroxybutanedioic acid is a tetraric acid that is butanedioic acid substituted by hydroxy groups at positions 2 and 3. It has a role as a human xenobiotic metabolite and a plant metabolite. It is a conjugate acid of a 3-carboxy-2,3-dihydroxypropanoate.
Brand Name: Vulcanchem
CAS No.: 526-83-0
VCID: VC0213496
InChI: InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)
SMILES: [H+].[H+].C(C(C(=O)[O-])O)(C(=O)[O-])O
Molecular Formula: C4H6O6
COOH(CHOH)2COOH
H2C4H4O6
C4H6O6
Molecular Weight: 150.09 g/mol

2,3-Dihydroxybutanedioate;hydron

CAS No.: 526-83-0

Reference Standards

VCID: VC0213496

Molecular Formula: C4H6O6
COOH(CHOH)2COOH
H2C4H4O6
C4H6O6

Molecular Weight: 150.09 g/mol

2,3-Dihydroxybutanedioate;hydron - 526-83-0

CAS No. 526-83-0
Product Name 2,3-Dihydroxybutanedioate;hydron
Molecular Formula C4H6O6
COOH(CHOH)2COOH
H2C4H4O6
C4H6O6
Molecular Weight 150.09 g/mol
IUPAC Name 2,3-dihydroxybutanedioate;hydron
Standard InChI InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)
Standard InChIKey FEWJPZIEWOKRBE-UHFFFAOYSA-N
SMILES [H+].[H+].C(C(C(=O)[O-])O)(C(=O)[O-])O
Canonical SMILES [H+].[H+].C(C(C(=O)[O-])O)(C(=O)[O-])O
Colorform COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER
SLIGHTLY OPAQUE CRYSTALS
Density 1.984 @ 18 °C
Relative density (water = 1): 1.79
Flash Point 210 °C o.c.
Melting Point 173.625 °C
206 °C
Physical Description WHITE CRYSTALLINE POWDER.
colourless or translucent crystals, or a white, fine to granular crystaline powder which is odourless with an acid taste
Description Tartaric Acid is a white crystalline dicarboxylic acid found in many plants, particularly tamarinds and grapes. Tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration. Carbon dioxide extends the stomach and provides a negative contrast medium during double contrast radiography. In high doses, this agent acts as a muscle toxin by inhibiting the production of malic acid, which could cause paralysis and maybe death.
DL-Tartaric acid, also known as (R, R)-tartrate or L-tartarate, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. DL-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Tartaric acid can be converted into fertaric acid.
2,3-dihydroxybutanedioic acid is a tetraric acid that is butanedioic acid substituted by hydroxy groups at positions 2 and 3. It has a role as a human xenobiotic metabolite and a plant metabolite. It is a conjugate acid of a 3-carboxy-2,3-dihydroxypropanoate.
Solubility 1 G DISSOLVES IN 162 ML WATER, IN 16 ML BOILING WATER, IN 8820 ML ALCOHOL; READILY SOL IN DILUTED MINERAL ACIDS; SOL IN SOLN OF ALKALIES OR BORAX; IN WATER APPROX 0.4% @ 10 °C TO 6% @ 100 °C
Solubility in water, g/100ml at 20 °C: 20.6
soluble in water and alcohol; 1 gm in 0.8 ml water
1 g in 3 ml 95% alcohol (in ethanol)
Synonyms (R*,R*)-(+-)-2,3-dihydroxybutanedioic acid, monoammonium monosodium salt
aluminum tartrate
ammonium tartrate
calcium tartrate
calcium tartrate tetrahydrate
Mn(III) tartrate
potassium tartrate
seignette salt
sodium ammonium tartrate
sodium potassium tartrate
sodium tartrate
stannous tartrate
tartaric acid
tartaric acid, ((R*,R*)-(+-))-isomer
tartaric acid, (R*,S*)-isomer
tartaric acid, (R-(R*,R*))-isomer
tartaric acid, (S-(R*,R*))-isomer
tartaric acid, ammonium sodium salt, (1:1:1) salt, (R*,R*)-(+-)-isomer
tartaric acid, calcium salt, (R-R*,R*)-isomer
tartaric acid, monoammonium salt, (R-(R*,R*))-isomer
tartrate
PubChem Compound 21583978
Last Modified Dec 23 2021
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